Cas no 2287315-80-2 ({[3-(3,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine)

• Product Name: {[3-(3,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• CAS No: 2287315-80-2
• MF: C₁₃H₁₅F₂N
• MW: 223.26171040535
• CID: 5856858
• PubChem ID: 137944365
• Update Time: 2025-06-03

{[3-(3,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[3-(3,5-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• 2287315-80-2
• 1-[3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• EN300-6760545
• {[3-(3,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

• Inchi： 1S/C13H15F2N/c1-16-8-12-5-13(6-12,7-12)9-2-10(14)4-11(15)3-9/h2-4,16H,5-8H2,1H3
• InChI Key： DRKFMYQGFOUCSR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C12CC(CNC)(C1)C2)F

Computed Properties

• Exact Mass: 223.11725581g/mol
• Monoisotopic Mass: 223.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on {[3-(3,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

Compound Introduction: {[3-(3,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)amine} (CAS No. 2287315-80-2)

The compound {[3-(3,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)amine}, identified by its CAS number 2287315-80-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate bicyclic structure and fluorinated aromatic moiety, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

At the core of this compound's structure lies a bicyclo[1.1.1]pentane scaffold, a motif renowned for its structural rigidity and biological relevance. The presence of a 3,5-difluorophenyl group introduces unique electronic and steric properties, making it a valuable candidate for modulating biological targets with high specificity. The amine substituent at the methyl position further enhances its versatility, allowing for further functionalization and derivatization to tailor its pharmacological profile.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. The fluorine atoms in 3,5-difluorophenyl contribute to increased metabolic stability and binding affinity, key factors in optimizing drug efficacy. Studies have demonstrated that such fluorinated derivatives often exhibit improved pharmacokinetic properties, making them attractive for clinical applications.

The bicyclo[1.1.1]pentane core of {[3-(3,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)amine} is particularly noteworthy for its ability to mimic natural amino acid structures, thereby facilitating interactions with biological macromolecules. This structural feature has been exploited in the design of enzyme inhibitors and receptor modulators, areas where precise molecular recognition is crucial.

In the realm of drug discovery, the compound's unique structural features make it a promising candidate for targeting a variety of diseases. For instance, its ability to engage with protein kinases and other enzymes involved in signaling pathways has been explored in preclinical studies aimed at developing treatments for cancer and inflammatory disorders. The fluorinated aromatic ring enhances binding interactions by improving lipophilicity and reducing susceptibility to enzymatic degradation.

The synthesis of {[3-(3,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)amine} involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the bicyclic framework requires careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereochemical integrity.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. Initial studies indicate that it exhibits moderate activity against certain therapeutic targets without significant off-target effects. This selectivity is a critical factor in minimizing side effects and improving patient outcomes.

The potential applications of {[3-(3,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)amine} extend beyond traditional small-molecule drugs. Its structural motifs have inspired the development of novel biologics and peptidomimetics, which leverage similar scaffolds to achieve similar pharmacological effects with enhanced biocompatibility.

Ongoing research aims to optimize the compound's pharmacokinetic profile through structural modifications and formulation strategies. By refining its chemical properties, scientists hope to enhance its bioavailability and therapeutic window, paving the way for clinical translation.

The integration of computational modeling and high-throughput screening has accelerated the discovery process for compounds like {[3-(3,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)amine}. These technologies enable researchers to predict molecular interactions with unprecedented accuracy, thereby shortening development timelines and reducing costs.

In conclusion, {[3-(3,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)amine} (CAS No. 2287315-80-2) represents a compelling example of how innovative molecular design can lead to breakthroughs in pharmaceutical science. Its unique structural features and promising biological activity position it as a valuable asset in the quest for novel therapeutics.